3-Propan-2-yl-5-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-propan-2-yl-5-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H23N5O2/c1-12(2)15-19-14(23-20-15)10-21-8-3-5-13(9-21)11-22-16-17-6-4-7-18-16/h4,6-7,12-13H,3,5,8-11H2,1-2H3
• InChI Key: CPCZSGSUQVJYHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN2CCCC(C2)COC3=NC=CC=N3
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

The compound “3-Propan-2-yl-5-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and an oxadiazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The structure would likely be confirmed using techniques such as FT-IR, 1H-NMR, and 13C-NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrimidine rings, for example, can undergo various substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, solubility in various solvents, and its stability under various conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, some pyrimidine derivatives are known to inhibit certain enzymes, which can lead to various biological effects.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its mechanism of action.